N-(4-butoxyphenyl)-2-(2,3-dimethylphenoxy)acetamide

• IUPAC Name: N-(4-butoxyphenyl)-2-(2,3-dimethylphenoxy)acetamide
• InChI: InChI=1S/C20H25NO3/c1-4-5-13-23-18-11-9-17(10-12-18)21-20(22)14-24-19-8-6-7-15(2)16(19)3/h6-12H,4-5,13-14H2,1-3H3,(H,21,22)
• InChI Key: KCADYQHYWGECOO-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)NC(=O)COC2=CC=CC(=C2C)C
• Molecular Formula: C20H25NO3
• Molecular Weight: 327.4 g/mol

Description

N-(4-butoxyphenyl)-2-(2,3-dimethylphenoxy)acetamide is an organic compound that belongs to the class of acetamides This compound is characterized by the presence of a butoxyphenyl group and a dimethylphenoxy group attached to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-butoxyphenyl)-2-(2,3-dimethylphenoxy)acetamide typically involves the reaction of 4-butoxyaniline with 2-(2,3-dimethylphenoxy)acetyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. The choice of solvents, catalysts, and purification methods are crucial factors in scaling up the synthesis for industrial applications.

Chemical Reactions Analysis

Types of Reactions

N-(4-butoxyphenyl)-2-(2,3-dimethylphenoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the butoxy or dimethylphenoxy groups can be replaced by other substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted acetamides with different functional groups.

Scientific Research Applications

N-(4-butoxyphenyl)-2-(2,3-dimethylphenoxy)acetamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development and therapeutic applications.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(4-butoxyphenyl)-2-(2,3-dimethylphenoxy)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-methoxyphenyl)-2-(2,3-dimethylphenoxy)acetamide
• N-(4-ethoxyphenyl)-2-(2,3-dimethylphenoxy)acetamide
• N-(4-propoxyphenyl)-2-(2,3-dimethylphenoxy)acetamide

Uniqueness

N-(4-butoxyphenyl)-2-(2,3-dimethylphenoxy)acetamide is unique due to the presence of the butoxy group, which can influence its chemical reactivity and biological activity. The specific combination of functional groups in this compound may result in distinct properties compared to its analogs, making it valuable for targeted research and applications.